Cas no 2060041-61-2 (3-(4-bromo-3-methylphenyl)-4-methylthiolan-3-ol)

• Product Name: 3-(4-bromo-3-methylphenyl)-4-methylthiolan-3-ol
• CAS No: 2060041-61-2
• MF: C₁₂H₁₅BrOS
• MW: 287.215901613235
• MDL: MFCD30477456
• CID: 5222255
• PubChem ID: 137701999
• Update Time: 2025-05-20

3-(4-bromo-3-methylphenyl)-4-methylthiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• Thiophene-3-ol, 3-(4-bromo-3-methylphenyl)tetrahydro-4-methyl-
• 3-(4-bromo-3-methylphenyl)-4-methylthiolan-3-ol

• MDL： MFCD30477456
• Inchi： 1S/C12H15BrOS/c1-8-5-10(3-4-11(8)13)12(14)7-15-6-9(12)2/h3-5,9,14H,6-7H2,1-2H3
• InChI Key： MGVSDGLKMVANQF-UHFFFAOYSA-N
• SMILES： C1SCC(C)C1(C1=CC=C(Br)C(C)=C1)O

Additional information on 3-(4-bromo-3-methylphenyl)-4-methylthiolan-3-ol

Comprehensive Overview of 3-(4-bromo-3-methylphenyl)-4-methylthiolan-3-ol (CAS No. 2060041-61-2)

3-(4-bromo-3-methylphenyl)-4-methylthiolan-3-ol (CAS No. 2060041-61-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and methylthiolan functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for enzyme inhibition and receptor modulation.

The compound's molecular structure features a thiolane ring substituted with a 4-bromo-3-methylphenyl group, contributing to its distinct chemical behavior. Recent studies highlight its role in medicinal chemistry, where it serves as a building block for bioactive molecules. Given the rising demand for targeted therapies and precision medicine, 3-(4-bromo-3-methylphenyl)-4-methylthiolan-3-ol is increasingly explored for its potential in cancer research and neurodegenerative disease treatment.

In the context of green chemistry and sustainable synthesis, this compound has also been investigated for its eco-friendly production methods. With the global push toward reducing carbon footprints, researchers are optimizing its synthesis to minimize waste and energy consumption. This aligns with the growing interest in environmentally benign chemical processes, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential in agrochemical formulations. Its brominated aromatic moiety suggests possible applications in pest control and crop protection. As the agricultural sector seeks novel solutions for sustainable farming, 3-(4-bromo-3-methylphenyl)-4-methylthiolan-3-ol could play a pivotal role in developing next-generation herbicides or fungicides.

From a commercial perspective, the compound's patent landscape and market availability are critical for stakeholders. Companies specializing in fine chemicals and custom synthesis are actively monitoring its demand, particularly in regions like North America and Europe, where pharmaceutical innovation is a priority. Searches related to CAS No. 2060041-61-2 suppliers and pricing trends reflect this commercial interest.

In summary, 3-(4-bromo-3-methylphenyl)-4-methylthiolan-3-ol (CAS No. 2060041-61-2) is a versatile compound with broad applications in drug development, material science, and agriculture. Its unique chemical properties and alignment with sustainability goals make it a subject of ongoing research and industrial relevance. As scientific inquiries continue to evolve, this compound is poised to remain a key player in cutting-edge chemical innovations.